Cas no 953144-23-5 (N-(1-cyclopentylpiperidin-4-yl)methyl-1-(4-fluorophenyl)methanesulfonamide)

• Product Name: N-(1-cyclopentylpiperidin-4-yl)methyl-1-(4-fluorophenyl)methanesulfonamide
• CAS No: 953144-23-5
• MF: C₁₈H₂₇FN₂O₂S
• MW: 354.482587099075
• CID: 6009219
• PubChem ID: 16887757
• Update Time: 2025-10-31

N-(1-cyclopentylpiperidin-4-yl)methyl-1-(4-fluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentylpiperidin-4-yl)methyl-1-(4-fluorophenyl)methanesulfonamide
• N-[(1-cyclopentylpiperidin-4-yl)methyl]-1-(4-fluorophenyl)methanesulfonamide
• AKOS024490120
• 953144-23-5
• N-((1-cyclopentylpiperidin-4-yl)methyl)-1-(4-fluorophenyl)methanesulfonamide
• F5017-0337

• Inchi： 1S/C18H27FN2O2S/c19-17-7-5-16(6-8-17)14-24(22,23)20-13-15-9-11-21(12-10-15)18-3-1-2-4-18/h5-8,15,18,20H,1-4,9-14H2
• InChI Key： CIGPLDMZJWMUBW-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)(NCC1CCN(CC1)C1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 354.17772744g/mol
• Monoisotopic Mass: 354.17772744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.8Ų

Additional information on N-(1-cyclopentylpiperidin-4-yl)methyl-1-(4-fluorophenyl)methanesulfonamide

N-(1-cyclopentylpiperidin-4-yl)methyl-1-(4-fluorophenyl)methanesulfonamide: A Comprehensive Overview

N-(1-cyclopentylpiperidin-4-yl)methyl-1-(4-fluorophenyl)methanesulfonamide, identified by the CAS registry number 953144-23-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we delve into the structural composition, synthesis methods, pharmacological properties, and potential applications of this intriguing molecule.

The molecular structure of N-(1-cyclopentylpiperidin-4-yl)methyl-1-(4-fluorophenyl)methanesulfonamide is characterized by a piperidine ring substituted with a cyclopentyl group at position 1 and a methanesulfonamide moiety attached to position 4. The sulfonamide group is further connected to a fluorophenyl ring, specifically at the para position, which introduces electronic effects that could influence the compound's reactivity and bioavailability. This arrangement suggests potential for modulating pharmacokinetic properties, making it a candidate for drug development.

Recent studies have explored the synthesis of this compound through various routes, emphasizing the importance of stereochemistry and regioselectivity in its preparation. Researchers have employed advanced techniques such as Suzuki coupling and Stille cross-coupling reactions to achieve high yields and purity levels. These methods not only ensure the structural integrity of the molecule but also pave the way for large-scale production if required.

The pharmacological profile of N-(1-cyclopentylpiperidin-4-yl)methyl-1-(4-fluorophenyl)methanesulfonamide has been investigated in several in vitro and in vivo models. Preliminary results indicate that this compound exhibits moderate to high potency against certain enzyme targets, suggesting its potential as a lead compound in drug discovery programs. Additionally, its sulfonamide group is known to enhance bioavailability, which is a critical factor in drug design.

In terms of applications, this compound has shown promise in the field of oncology due to its ability to inhibit key enzymes involved in cancer progression. Furthermore, its fluorophenyl moiety may contribute to its ability to penetrate cellular membranes effectively, enhancing its therapeutic potential. Ongoing research is focused on optimizing its pharmacokinetic properties to improve efficacy while minimizing adverse effects.

In conclusion, N-(1-cyclopentylpiperidin-4-yl)methyl-1-(4-fluorophenyl)methanesulfonamide represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological insights, positions it as a compelling candidate for further development. As research continues to unfold, this compound may unlock new possibilities in treating various diseases, underscoring the importance of persistent innovation in chemical science.